Cas no 59376-77-1 (7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 59376-77-1
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• MDL: MFCD11591034
• CID: 4054640
• PubChem ID: 54142501
• Update Time: 2025-06-11

7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine, 1,2,3,4-tetrahydro-7-(1-methylethyl)-
• 7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine
• AKOS012029871
• EN300-296112
• 59376-77-1

• MDL： MFCD11591034
• Inchi： 1S/C13H19N/c1-9(2)11-7-6-10-4-3-5-13(14)12(10)8-11/h6-9,13H,3-5,14H2,1-2H3
• InChI Key： OCBDRVCHJOXUIF-UHFFFAOYSA-N
• SMILES： NC1C2C=C(C=CC=2CCC1)C(C)C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine

Introduction to 7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 59376-77-1)

7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine, identified by its Chemical Abstracts Service (CAS) number 59376-77-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This tetrahydronaphthalene derivative has garnered attention due to its structural uniqueness and potential biological activities. The presence of a propyl group at the 7-position of the tetrahydronaphthalene core introduces a distinct electronic and steric environment, making it a valuable scaffold for drug discovery and development.

The tetrahydronaphthalen-1-amine moiety is a key pharmacophore that has been explored in various therapeutic contexts. Its aromatic system, modified by the addition of hydrogen atoms to form a saturated ring, imparts stability while allowing for selective interactions with biological targets. This structural feature is particularly relevant in the design of molecules targeting neurological disorders, where precise binding to specific receptors is crucial.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of compounds like 7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine with unprecedented accuracy. These studies suggest that the compound may exhibit inhibitory properties against certain enzymes implicated in inflammation and pain pathways. For instance, preliminary docking simulations indicate potential interactions with cyclooxygenase (COX) enzymes, which are central targets in nonsteroidal anti-inflammatory drug (NSAID) development.

In parallel, synthetic methodologies have been refined to enhance the accessibility of this compound for further investigation. The synthesis of 7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine typically involves multi-step organic transformations, including Grignard reactions and cyclization processes. These synthetic routes have been optimized to improve yield and purity, facilitating its use in high-throughput screening (HTS) campaigns and preclinical studies.

The pharmacological profile of 7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine is further illuminated by its analogs and derivatives. Structural modifications at the propyl group or within the tetrahydronaphthalene ring can significantly alter its biological activity. For example, replacing the propyl group with other alkyl or aryl substituents may enhance or diminish binding affinity depending on the target receptor's requirements. Such modularity underscores the compound's versatility as a drug discovery scaffold.

Current research is also exploring the potential applications of 7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine in treating neurological disorders. The tetrahydronaphthalene scaffold is known to interact with serotonin receptors (5-HT receptors), which play a pivotal role in mood regulation and cognitive function. Studies suggest that derivatives of this compound may serve as lead candidates for developing novel therapeutics targeting conditions such as depression and anxiety.

The role of CAS No. 59376-77-1 in academic and industrial research cannot be overstated. Its availability through specialized chemical suppliers has enabled researchers worldwide to incorporate it into their experimental designs without significant hurdles. This accessibility is critical for validating hypotheses and advancing knowledge in medicinal chemistry.

As computational tools continue to evolve, so does our understanding of how 7-(propan-2-yl)-1,2,3,4-tetrahydronaphthalen-1-amine interacts with biological systems. Machine learning models trained on large datasets can predict pharmacokinetic properties such as solubility and metabolic stability with remarkable precision. These predictions guide synthetic chemists in optimizing formulations that enhance bioavailability and reduce off-target effects.

The integration of 59376-77-1 into clinical trials represents another milestone in its journey from laboratory curiosity to potential therapeutic agent. While comprehensive clinical data is still emerging, early-phase studies provide promising insights into its safety profile and efficacy. These trials often involve healthy volunteers or patients with specific conditions to assess tolerance and therapeutic benefits systematically.

In conclusion,7-(propan-2-yI)-1 ,2 ,3 ,4 -tetrahydronaphthalen - 1 - amine ( CAS No . 59376 - 77 - 1 ) stands as a testament to the ingenuity of modern pharmaceutical research . Its unique structure , coupled with emerging data on its biological activities , positions it as a compelling candidate for further exploration . As scientists continue to unravel its potential , this compound may pave the way for innovative treatments across multiple therapeutic domains . p >